Cas no 206659-00-9 (1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?))

• Product Name: 1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?)
• CAS No: 206659-00-9
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• MDL: MFCD07809526
• CID: 252388
• PubChem ID: 24852984
• Update Time: 2025-09-27

1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?)
• 8-anilinonaphthalene-1-sulfonic acid,azane,hydrate
• Ammonium 8-(phenylamino)naphthalene-1-sulfonate xhydrate
• 8-Anilino-1-naphthalenesulfonic acid ammonium salt hydrate
• 8-ANILINO-1-NAPHTHALENESULFONIC ACID AMMONIUM SALT HYDRATE, 97
• azanium;8-anilinonaphthalene-1-sulfonate;hydrate
• SB83412
• 206659-00-9
• AMMONIUM 8-(PHENYLAMINO)NAPHTHALENE-1-SULFONATE HYDRATE

• MDL： MFCD07809526
• Inchi： 1S/C16H13NO3S.H3N.H2O/c18-21(19,20)15-11-5-7-12-6-4-10-14(16(12)15)17-13-8-2-1-3-9-13;;/h1-11,17H,(H,18,19,20);1H3;1H2
• InChI Key： WCSOAGYLOWUTAG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C=CC=C(C2=1)NC1C=CC=CC=1)(=O)(=O)[O-].O.[NH4+]

Computed Properties

• Exact Mass: 334.09900
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Color/Form: Crystallization. It is hygroscopic. Sensitive to light.
• Density: Not available
• Melting Point: 242-244 °C (lit.)
• Boiling Point: 582.9℃ at 760mmHg
• Flash Point: 306.3℃
• PSA: 87.25000
• LogP: 5.24350
• Solubility: It shows strong fluorescence in organic solvents, but no fluorescence in aqueous solutions.
• Vapor Pressure: Not available

1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Other Chemical Reagents